Cas no 2487552-53-2 (Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate))
2487552-53-2 structure
Product Name:Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate)
CAS No:2487552-53-2
MF:C26H36FN5O6
MW:533.592350006104
CID:6969845
PubChem ID:155685051
Update Time:2025-08-13
Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate) Chemical and Physical Properties
Names and Identifiers
-
- 2487552-53-2
- Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate)
- 14-[(2R,3S,5R)-5-(6-amino-2-fluoro-purin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-yl]oxy-14-oxo-tetradecanoic acid
- SCHEMBL29740277
- SCHEMBL24822176
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- Inchi: 1S/C26H36FN5O6/c1-2-26(16-33)18(15-19(38-26)32-17-29-22-23(28)30-25(27)31-24(22)32)37-21(36)14-12-10-8-6-4-3-5-7-9-11-13-20(34)35/h1,17-19,33H,3-16H2,(H,34,35)(H2,28,30,31)/t18-,19+,26+/m0/s1
- InChI Key: BTMQKBPUVUWICM-GNBJCERTSA-N
- SMILES: FC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@](C#C)(CO)O1)OC(CCCCCCCCCCCCC(=O)O)=O)N
Computed Properties
- Exact Mass: 533.26496205Da
- Monoisotopic Mass: 533.26496205Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 38
- Rotatable Bond Count: 18
- Complexity: 827
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 163Ų
Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate) Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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